Cas no 1400644-56-5 (Methyl 1-butyl-1,2,3-benzotriazole-5-carboxylate)

• Product Name: Methyl 1-butyl-1,2,3-benzotriazole-5-carboxylate
• CAS No: 1400644-56-5
• MF: C₁₂H₁₅N₃O₂
• MW: 233.266402482986
• CID: 3042474
• Update Time: 2023-08-10

Methyl 1-butyl-1,2,3-benzotriazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-butyl-1,2,3-benzotriazole-5-carboxylate
• methyl 1-butylbenzotriazole-5-carboxylate
• V3003

• Inchi： 1S/C12H15N3O2/c1-3-4-7-15-11-6-5-9(12(16)17-2)8-10(11)13-14-15/h5-6,8H,3-4,7H2,1-2H3
• InChI Key： ARZKGLJAFWRYFH-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC2=C(C=1)N=NN2CCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 273
• XLogP3: 2.4
• Topological Polar Surface Area: 57

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 378.3±15.0 °C at 760 mmHg
• Flash Point: 182.6±20.4 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Methyl 1-butyl-1,2,3-benzotriazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)